Cas no 5471-81-8 (4-Iodo-3-methylbenzoic Acid Methyl Ester)

4-Iodo-3-methylbenzoic Acid Methyl Ester Properties

Names and Identifiers

• Methyl 4-iodo-3-methylbenzoate
• 4-Iodo-3-methylbenzoic Acid Methyl Ester
• 2-methyl-4-carbomethoxyiodobenzene
• 3-methyl-4-iodobenzoic acid methyl ester
• 4-Iodo-m-toluic Acid Methyl Ester
• 4-Jod-3-methyl-benzoesaeuremethylester
• methyl 3methyl-4-iodobenzoate
• Methyl 4-Iodo-m-toluate
• Methyl 3-methyl-4-iodobenzoate
• NSC 28460
• methyl 4-iodo-3-methyl-benzoate
• Benzoic acid, 4-iodo-3-methyl-, methyl ester
• Methyl4-Iodo-3-Methylbenzoate
• NSC28460
• HCSGWQGKCVQIRM-UHFFFAOYSA-N
• 4-Iodo-3-methylbenzoic acid met
• AKOS015890338
• Q-201372
• SCHEMBL1459771
• EN300-193481
• I0601
• AC-7745
• methyl 3-methyl-4-iodobenzoate
• NSC-28460
• 4-iodo-3-methyl-benzoic acid methyl ester
• CS-W008413
• 5471-81-8
• 4-Iodo-3-methylbenzoic acid methyl
• W13078
• PS-7247
• DTXSID10282850
• SY041703
• ? Methyl 4-Iodo-3-methylbenzoate
• AMY28178
• 2-Iodo-5-(methoxycarbonyl)toluene
• A7955
• 4-Iodo-m-toluic acid, methyl ester
• FT-0647533
• MFCD02683863
• Methyl 4-Iodo-3-methylbenzoate
• 4-Iodo-m-toluic Acid Methyl Ester; Methyl 3-Methyl-4-iodobenzoate; Methyl 4-Iodo-3-methylbenzoate; NSC 28460;
• +Expand

• MDL： MFCD02683863
• InChIKey： HCSGWQGKCVQIRM-UHFFFAOYSA-N
• Inchi： 1S/C9H9IO2/c1-6-5-7(9(11)12-2)3-4-8(6)10/h3-5H,1-2H3
• SMILES： IC1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 275.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 275.965
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.38620
• PSA: 26.30000
• Refractive Index: 1.588
• Boiling Point: 106°C/4mmHg(lit.)
• Melting Point: 59.0 to 63.0 deg-C
• Flash Point: 134.6 °C
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.666±0.06 g/cm3 (20 ºC 760 Torr),

4-Iodo-3-methylbenzoic Acid Methyl Ester Security Information

• Safety Instruction： S24/25
• Hazard Statement： H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 36/37/38

4-Iodo-3-methylbenzoic Acid Methyl Ester Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%